Cas no 34386-70-4 (3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 34386-70-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 4713118
• Update Time: 2025-04-24

3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione
• aminoethyluracil
• PJLQLBFITTWYQI-UHFFFAOYSA-N

• Inchi： 1S/C6H9N3O2/c7-2-4-9-5(10)1-3-8-6(9)11/h1,3H,2,4,7H2,(H,8,11)
• InChI Key： PJLQLBFITTWYQI-UHFFFAOYSA-N
• SMILES： O=C1NC=CC(N1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 75.4

Additional information on 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione

3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 34386-70-4): A Comprehensive Overview

3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 34386-70-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, also known as 2,4-dioxo-3-(2-aminoethyl)pyrimidine, belongs to the pyrimidine derivative family, which plays a crucial role in nucleic acid synthesis and drug development. Its unique structure, featuring an aminoethyl side chain, makes it a valuable intermediate in synthesizing more complex molecules.

The molecular formula of 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione is C6H9N3O2, with a molecular weight of 155.15 g/mol. Its pyrimidine-2,4-dione core is structurally similar to uracil, a fundamental component of RNA, which explains its relevance in nucleotide-related studies. Researchers are particularly interested in its potential applications as a building block for nucleoside analogs, which are widely used in antiviral and anticancer therapies.

In recent years, the demand for pyrimidine derivatives like 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione has surged due to their role in developing COVID-19 antiviral drugs. Many users searching for this compound are curious about its potential in RNA-based therapeutics, a hot topic in post-pandemic research. The compound's ability to mimic natural nucleobases makes it a candidate for designing mRNA vaccine stabilizers and other gene therapy components.

From a synthetic chemistry perspective, 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione offers versatile reactivity. The 2-aminoethyl group provides an excellent handle for further modifications through amide coupling or reductive amination reactions. This characteristic has made it popular in combinatorial chemistry and high-throughput screening of drug candidates. Pharmaceutical companies frequently search for this compound when developing small molecule libraries for target identification.

The compound's physicochemical properties contribute to its research utility. With moderate water solubility due to its hydrogen-bonding capacity, it demonstrates good bioavailability in experimental settings. Its logP value (a measure of lipophilicity) suggests balanced membrane permeability, making it interesting for blood-brain barrier penetration studies - another trending topic in neuropharmacology searches.

Quality control of 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione typically involves HPLC analysis with UV detection at 260 nm, similar to nucleotide analysis methods. Researchers often inquire about proper storage conditions for this compound, which should be kept at 2-8°C in dry, dark conditions to prevent decomposition. The growing interest in stable pharmaceutical intermediates has increased its visibility in scientific procurement databases.

Beyond pharmaceutical applications, this pyrimidine derivative finds use in bioconjugation chemistry. The primary amine group allows for efficient labeling with fluorescent probes or affinity tags, making it valuable for proteomics research and diagnostic reagent development. These applications align with current search trends in personalized medicine and biomarker discovery.

The synthesis of 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione typically involves condensation reactions starting from ethyl cyanoacetate and urea derivatives, followed by functional group transformations. Process chemists frequently search for green chemistry alternatives in its production, reflecting the industry's shift toward sustainable synthesis methods.

Analytical characterization of this compound includes 1H NMR (showing characteristic peaks at δ 7.5 ppm for the pyrimidine proton and δ 3.2 ppm for the methylene groups) and mass spectrometry (with the molecular ion peak at m/z 155). These spectral features help researchers verify compound purity - a common concern in synthetic chemistry forums.

Market analysis shows growing demand for 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione in North America and Asia-Pacific regions, driven by pharmaceutical R&D investments. The compound's supply chain stability has become a search-worthy topic since global disruptions highlighted the importance of reliable research chemical sourcing.

In conclusion, 3-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 34386-70-4) represents a multifaceted research chemical with expanding applications in drug discovery and biotechnology. Its structural features and synthetic versatility continue to make it relevant in addressing current challenges in precision medicine and therapeutic development, ensuring its place as a valuable tool for scientific advancement.